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Compound of Interest

Compound Name: [Glp5,Sar9] Substance P (5-11)

Cat. No.: B12392124 Get Quote

Technical Support Center: [Glp5,Sar9]
Substance P (5-11)
This technical support center provides researchers, scientists, and drug development

professionals with guidance on common issues related to the solubility of [Glp5,Sar9]
Substance P (5-11).

Frequently Asked Questions (FAQs)
Q1: What is [Glp5,Sar9] Substance P (5-11) and what are its physicochemical properties?

[Glp5,Sar9] Substance P (5-11) is a synthetic analog of the neuropeptide Substance P. The

sequence, pGlu-Gln-Phe-Phe-Sar-Leu-Met-NH2, includes post-translational modifications such

as N-terminal pyroglutamic acid (pGlu) and C-terminal amidation, which contribute to its

stability. The presence of several hydrophobic amino acids (Phe, Leu, Met) can influence its

solubility in aqueous solutions.

Physicochemical Properties of [Glp5,Sar9] Substance P (5-11)
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Property Value Reference

Amino Acid Sequence
pGlu-Gln-Phe-Phe-Sar-Leu-

Met-NH2

Assumed based on similar

compounds

Molecular Formula C42H59N9O9S --INVALID-LINK--

Molecular Weight 866.04 g/mol --INVALID-LINK--

Q2: What are the primary factors affecting the solubility of [Glp5,Sar9] Substance P (5-11)?

Several factors can impact the solubility of this peptide:

Amino Acid Composition: The peptide contains a significant number of hydrophobic residues

(Phenylalanine, Leucine, Methionine), which can lead to poor solubility in water.[1][2]

pH of the Solvent: A peptide's net charge is pH-dependent. Solubility is generally lowest at

the isoelectric point (pI), where the net charge is zero.[2][3] Adjusting the pH away from the

pI can increase solubility.

Choice of Solvent: Due to its hydrophobic nature, organic solvents are often required to

dissolve [Glp5,Sar9] Substance P (5-11) effectively.

Peptide Concentration: At higher concentrations, the likelihood of aggregation and

precipitation increases.

Temperature: While gentle warming can sometimes aid dissolution, excessive heat can

degrade the peptide.[3][4]

Q3: In which solvents is [Glp5,Sar9] Substance P (5-11) soluble?

Based on available data for structurally similar analogs, the following solvents can be

considered:
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Solvent Solubility Notes

DMSO (Dimethyl Sulfoxide) ≥ 100 mg/mL
Use fresh, anhydrous DMSO

as it is hygroscopic.[5]

Water Potentially low

The hydrophobic nature of the

peptide may limit its aqueous

solubility. For a similar peptide,

[Sar9,Met(O2)11]-Substance

P, solubility in water is up to 1

mg/ml.

Aqueous Buffers (e.g., PBS) Variable

Solubility will depend on the

pH of the buffer relative to the

peptide's isoelectric point.

Troubleshooting Guide
Issue: The peptide will not dissolve in my chosen solvent.

Initial Steps:

Verify the peptide's identity and purity: Ensure you are working with the correct substance.

Use a small test amount: Before dissolving the entire stock, test the solubility of a small

aliquot.

Troubleshooting Steps:

Change the solvent: If the peptide is insoluble in water or aqueous buffers, try an organic

solvent like DMSO.

Adjust the pH: If using an aqueous buffer, adjust the pH to be at least 2 units away from

the peptide's theoretical isoelectric point (pI). Since the peptide has a blocked N-terminus

and a C-terminal amide, its charge will primarily depend on the single glutamine residue,

suggesting it will be relatively neutral across a range of pH values. Therefore, pH

adjustment may have a limited effect.
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Use sonication: Brief sonication can help break up aggregates and facilitate dissolution.[1]

[4]

Gentle warming: Gently warm the solution (e.g., to 37°C) to aid dissolution. Avoid

excessive heat.

Issue: The peptide precipitates out of solution after initial dissolution.

This is likely due to peptide aggregation, a common issue with hydrophobic peptides.

Preventative Measures:

Prepare fresh solutions: Prepare solutions immediately before use.

Store properly: If storage is necessary, aliquot the stock solution and store at -20°C or

-80°C to minimize freeze-thaw cycles.

Avoid near-neutral pH if pI is in that range: Maintain a pH that ensures the peptide is

charged.

Work at lower concentrations: Dilute the peptide to the final working concentration just

before the experiment.

Troubleshooting Aggregation:

Incorporate organic solvents: For aqueous-based assays, a small percentage of an

organic solvent like DMSO (typically <1%) can help maintain solubility. Always check the

tolerance of your experimental system to the organic solvent.

Use chaotropic agents: In some cases, low concentrations of agents like guanidinium

chloride or urea can disrupt aggregation, but their compatibility with the experiment must

be verified.

Experimental Protocols
Protocol 1: Reconstitution of [Glp5,Sar9] Substance P (5-11)

This protocol provides a general guideline for dissolving the lyophilized peptide.
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Pre-equilibration: Allow the vial containing the lyophilized peptide to equilibrate to room

temperature before opening to prevent condensation.

Solvent Selection:

Primary recommendation: Add a small amount of fresh, anhydrous DMSO to the vial to

dissolve the peptide. For example, to prepare a 10 mM stock solution from 1 mg of peptide

(MW = 866.04 g/mol ), add 115.5 µL of DMSO.

Alternative for aqueous solutions: If the experiment is intolerant to DMSO, attempt to

dissolve the peptide in sterile, deionized water or a suitable buffer. Be aware that solubility

may be limited.

Dissolution:

Gently vortex or pipette the solution to mix.

If the peptide does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

If necessary, gently warm the solution to 37°C.

Dilution:

For aqueous-based experiments, the concentrated DMSO stock solution should be serially

diluted in the appropriate aqueous buffer to the final working concentration. Ensure the

final concentration of DMSO is compatible with your assay (e.g., <0.5%).

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C. For solutions in DMSO, storage at -80°C for up to 6

months is recommended.[5]

Visualizations
Substance P / NK1R Signaling Pathway
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Substance P and its analogs exert their effects by binding to the Neurokinin-1 Receptor

(NK1R), a G-protein coupled receptor. This interaction initiates several downstream signaling

cascades.
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Caption: Substance P analog binding to NK1R activates Gq/11, leading to downstream

signaling.

Experimental Workflow for Peptide Solubilization

A logical workflow for troubleshooting peptide solubility issues.
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Caption: A step-by-step workflow for dissolving [Glp5,Sar9] Substance P (5-11).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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